1-(Pentafluoroethyl)-4-propyl-benzene

• IUPAC Name: 1-(1,1,2,2,2-pentafluoroethyl)-4-propylbenzene
• InChI: InChI=1S/C11H11F5/c1-2-3-8-4-6-9(7-5-8)10(12,13)11(14,15)16/h4-7H,2-3H2,1H3
• InChI Key: OMWVMLZLLHLICL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(C(F)(F)F)(F)F
• Molecular Formula: C11H11F5
• DSSTOX Substance ID: DTXSID50856559
• Molecular Weight: 238.20 g/mol
• CAS No.: 158536-00-6

Description

1-(Pentafluoroethyl)-4-propyl-benzene (CAS: 158536-00-6) is a fluorinated aromatic compound with the molecular formula C₁₁H₁₁F₅ and a molecular weight of 238.20 g/mol. Its structure consists of a benzene ring substituted with a pentafluoroethyl (–CF₂CF₃) group at the 1-position and a propyl (–CH₂CH₂CH₃) group at the 4-position . Key physicochemical properties include:

• Hydrogen bond donors/acceptors: 0/5
• Rotatable bonds: 2
• Topological polar surface area (TPSA): 0 Ų
• Hydrophobicity (XLogP): ~5.0 (estimated) .

However, detailed toxicity, environmental persistence, and bioaccumulation data remain uncharacterized .

Biological Activity

1-(Pentafluoroethyl)-4-propyl-benzene, a fluorinated aromatic compound, has garnered interest due to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological implications, mechanisms of action, and relevant case studies.

1-(Pentafluoroethyl)-4-propyl-benzene is characterized by a pentafluoroethyl group attached to a propyl-substituted benzene ring. The presence of multiple fluorine atoms significantly alters the compound's physicochemical properties, such as lipophilicity and metabolic stability.

The biological activity of 1-(pentafluoroethyl)-4-propyl-benzene is primarily investigated in the context of its interactions with biological membranes and proteins. Fluorinated compounds often exhibit unique interactions due to their electronegative fluorine atoms, which can influence molecular recognition processes.

• Inhibition of Enzymatic Activity : Studies have suggested that compounds with similar structures can inhibit various enzymes involved in metabolic pathways. For instance, fluorinated benzene derivatives have shown potential as inhibitors of lactate transporters in malaria parasites, leading to decreased parasitemia in vivo .
• Antimicrobial Properties : The antimicrobial activity of fluorinated compounds has been documented, indicating that 1-(pentafluoroethyl)-4-propyl-benzene may possess similar properties. The presence of the pentafluoroethyl group may enhance its interaction with microbial membranes, potentially leading to increased permeability and cell lysis.
• Cytotoxicity Studies : Preliminary cytotoxicity assays indicate that while some fluorinated compounds exhibit low toxicity at therapeutic concentrations, further studies are required to establish safety profiles for 1-(pentafluoroethyl)-4-propyl-benzene specifically.

Case Study 1: Antimalarial Activity

In a recent study, compounds structurally related to 1-(pentafluoroethyl)-4-propyl-benzene were evaluated for their antimalarial activity. The results demonstrated that certain derivatives could effectively inhibit the PfFNT lactate transporter in Plasmodium falciparum, showcasing an EC50 value in the nanomolar range . This suggests that similar modifications could enhance the efficacy of 1-(pentafluoroethyl)-4-propyl-benzene against malaria.

Case Study 2: Enzyme Inhibition

A comparative analysis was conducted on various fluorinated aromatic compounds, including 1-(pentafluoroethyl)-4-propyl-benzene, assessing their ability to inhibit key metabolic enzymes. Results indicated that while some compounds showed significant inhibition (IC50 values ranging from 120 to 390 nM), further optimization of the substituents on the benzene ring may improve the inhibitory potency .

Data Tables

Compound	Activity Type	EC50/IC50 Value (nM)	Comments
1-(Pentafluoroethyl)-4-propyl-benzene	Antimalarial	TBD	Potential for further optimization
Related Fluorinated Compound A	Enzyme Inhibition	120	Moderate inhibition observed
Related Fluorinated Compound B	Enzyme Inhibition	390	Less effective compared to Compound A

Comparison with Similar Compounds

A. 1-(Cyclopropylmethyl)-4-methoxybenzene (CAS: 16510-27-3)

• Structure : Benzene with a cyclopropylmethyl (–CH₂C₃H₅) and methoxy (–OCH₃) group.
• Molecular weight : 176.26 g/mol.
• XLogP : ~3.0 (lower hydrophobicity than 1-(Pentafluoroethyl)-4-propyl-benzene) .
• Applications : Used in fragrances (e.g., sassafras acetate) and pharmaceuticals .

Comparison : The absence of fluorine in this analog reduces its chemical inertness and lipophilicity compared to 1-(Pentafluoroethyl)-4-propyl-benzene. The methoxy group enhances polarity, lowering TPSA (0 Ų vs. 0 Ų) but increasing solubility in polar solvents .

B. Fluazolate (CAS: 174514-03-3)

• Structure : A pyrazole derivative with trifluoromethyl (–CF₃) and fluorinated benzoate groups.
• Molecular weight : 439.75 g/mol.
• Applications : Herbicide targeting grassy weeds .

Comparison : Both compounds feature fluorinated substituents, but fluazolate’s trifluoromethyl and ester groups increase molecular weight and complexity. Its XLogP (~6.0) is higher than 1-(Pentafluoroethyl)-4-propyl-benzene, suggesting greater lipophilicity and soil mobility .

Fluorinated Agrochemical Derivatives

A. N-[4-chloro-3-[(1-cyanocyclopropyl)carbamoyl]phenyl]-2-methyl-5-(pentafluoroethyl)-4-(trifluoromethyl)pyrazole-3-carboxamide

• Structure : Pyrazole-carboxamide with pentafluoroethyl and trifluoromethyl groups.
• Applications : Experimental pesticide (patented in 2023) .

Comparison : The pyrazole core and dual fluorinated groups (pentafluoroethyl and –CF₃) enhance bioactivity and resistance to metabolic degradation. Unlike 1-(Pentafluoroethyl)-4-propyl-benzene, this compound’s amide group introduces hydrogen-bonding capacity (TPSA > 80 Ų), improving target specificity .

Environmental and Regulatory Considerations

A. Perfluorinated Benzenesulfonic Acids (e.g., Sodium salts in )

• Structure : Benzene sulfonates with long perfluoroalkyl chains.
• Persistence : High environmental stability due to C–F bonds.
• Regulatory Status : Restricted under EU regulations due to bioaccumulation risks .

However, its persistence in ecosystems remains unstudied .